Cas no 68636-50-0 (4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside)

4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside is a specialized glycoside derivative featuring a fully acetylated disaccharide core linked to an aminophenyl aglycone. This compound is primarily utilized in glycochemistry research, particularly as an intermediate in the synthesis of complex oligosaccharides or glycoconjugates. The acetyl protecting groups enhance solubility in organic solvents, facilitating selective deprotection or further functionalization. Its well-defined stereochemistry and high purity make it valuable for enzymatic or chemical glycosylation studies. The aminophenyl moiety provides a reactive handle for conjugation or labeling applications. This derivative is particularly useful in probing glycosyltransferase specificity or developing carbohydrate-based probes for biological studies.
4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside structure
68636-50-0 structure
Product Name:4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside
CAS No:68636-50-0
MF:C32H41NO17S
MW:743.729449987412
CID:826570
PubChem ID:46780349
Update Time:2025-06-07

4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside
    • 4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl--D-glucopyranosyl)--D-glucopyranoside
    • 4-Aminophenyl 2,3,6-tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-1-thio-β-D-glucopyranoside
    • 4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyra...
    • 4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-Beta-D-glucopyranosyl)-Beta-D-glucopyranoside
    • 4-AMINOPHENYL 2,3,6-TRI-O-ACETYL-4-O-(2,3,4,6-TETRA-O-ACETYL-SS-D-GLUCOPYRANOSYL)-SS-D-GLUCOPYRANOSIDE
    • A-D-glucopyranoside
    • [(3R,4S,5S,6S)-3,4,5-triacetyloxy-6-[(3R,4S,5S,6S)-4,5-diacetyloxy-2-(acetyloxymethyl)-6-(4-aminophenyl)sulfanyloxan-3-yl]oxyoxan-2-yl]methyl acetate
    • 68636-50-0
    • 4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-
    • AKOS030242663
    • A-D-glucopyranosyl)-
    • Inchi: 1S/C32H41NO17S/c1-14(34)41-12-23-25(43-16(3)36)27(44-17(4)37)29(46-19(6)39)31(48-23)50-26-24(13-42-15(2)35)49-32(51-22-10-8-21(33)9-11-22)30(47-20(7)40)28(26)45-18(5)38/h8-11,23-32H,12-13,33H2,1-7H3/t23?,24?,25-,26-,27+,28+,29+,30+,31+,32+/m1/s1
    • InChI Key: MZPWTWYHBZEZSN-XQHHZNCGSA-N
    • SMILES: S(C1C=CC(=CC=1)N)[C@H]1[C@H]([C@H]([C@@H](C(COC(C)=O)O1)O[C@H]1[C@H]([C@H]([C@@H](C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 743.21000
  • Monoisotopic Mass: 743.20952001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 20
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 263Ų

Experimental Properties

  • Melting Point: 174-176°C
  • PSA: 263.11000
  • LogP: 1.56180

4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside Pricemore >>

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4-Aminophenyl 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-β-D-glucopyranoside Related Literature

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